Cas no 83536-13-4 (Bis[4-(ethoxycarbonyl)phenyl]ethyne)

Bis[4-(ethoxycarbonyl)phenyl]ethyne structure

83536-13-4 structure

Product Name:Bis[4-(ethoxycarbonyl)phenyl]ethyne

CAS No:83536-13-4

MF:C₂₀H₁₈O₄

MW:322.354526042938

CID:669753

PubChem ID:15471408

Update Time:2024-10-26

Bis[4-(ethoxycarbonyl)phenyl]ethyne Chemical and Physical Properties

Names and Identifiers

- Benzoic acid, 4,4'-(1,2-ethynediyl)bis-, diethyl ester
- ethyl 4-[2-(4-ethoxycarbonylphenyl)ethynyl]benzoate
- diethyl4,4'-(ethyne-1,2-diyl)dibenzoate
- diethyl 4,4'-ethyne-1,2-diyldibenzoate
- Bis[4-(ethoxycarbonyl)phenyl]ethyne
- Diethyl 4,4'-(ethyne-1,2-diyl)dibenzoate
- 1,1′-Diethyl 4,4′-(1,2-ethynediyl)bis[benzoate] (ACI)
- Benzoic acid, 4,4′-(1,2-ethynediyl)bis-, diethyl ester (9CI)
- Benzoic acid, 4,4′-ethynylenedi-, diethyl ester (6CI, 7CI)
- Bis[4-(ethoxycarbonyl)phenyl]acetylene
- MFCD34563613
- E85560
- ETHYL 4-{2-[4-(ETHOXYCARBONYL)PHENYL]ETHYNYL}BENZOATE
- BS-45996
- DTXSID60573083
- YSCK0195
- SCHEMBL6365625
- 83536-13-4
- Inchi： 1S/C20H18O4/c1-3-23-19(21)17-11-7-15(8-12-17)5-6-16-9-13-18(14-10-16)20(22)24-4-2/h7-14H,3-4H2,1-2H3
- InChI Key： FEJKRXHSQAVDMJ-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC(C#CC2C=CC(C(OCC)=O)=CC=2)=CC=1)OCC

Computed Properties

Exact Mass: 322.12100
Monoisotopic Mass: 322.12050905g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 24
Rotatable Bond Count: 8
Complexity: 440
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 52.6
XLogP3: 4.4

Experimental Properties

PSA: 52.60000
LogP: 3.43980

Bis[4-(ethoxycarbonyl)phenyl]ethyne Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
ZHUO CAI SHENG WU	YSCK0195-5g	Bis[4-(ethoxycarbonyl)phenyl]ethyne	83536-13-4	95%	5g	$417.00	2021-09-16
ZHUO CAI SHENG WU	YSCK0195-10g	Bis[4-(ethoxycarbonyl)phenyl]ethyne	83536-13-4	95%	10g	$700.00	2021-09-16
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	D5878-250MG	Bis[4-(ethoxycarbonyl)phenyl]acetylene	83536-13-4	>95.0%(GC)	250mg	¥690.00	2024-04-15
eNovation Chemicals LLC	Y1266473-5g	Benzoic acid, 4,4'-(1,2-ethynediyl)bis-, diethyl ester	83536-13-4	98%	5g	$175	2024-06-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1216902-1g	Diethyl 4,4-(ethyne-1,2-diyl)dibenzoate	83536-13-4	96%	1g	￥390.00	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1216902-5g	Diethyl 4,4-(ethyne-1,2-diyl)dibenzoate	83536-13-4	96%	5g	￥1076.00	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1216902-100mg	Diethyl 4,4-(ethyne-1,2-diyl)dibenzoate	83536-13-4	96%	100mg	￥131.00	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1216902-250mg	Diethyl 4,4-(ethyne-1,2-diyl)dibenzoate	83536-13-4	96%	250mg	￥122.00	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1216902-10g	Diethyl 4,4-(ethyne-1,2-diyl)dibenzoate	83536-13-4	96%	10g	￥2508.00	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1216902-25g	Diethyl 4,4-(ethyne-1,2-diyl)dibenzoate	83536-13-4	96%	25g	￥5820.00	2024-07-28

Bis[4-(ethoxycarbonyl)phenyl]ethyne Production Method

Production Method 1

51934-41-9

10602-03-6

83536-13-4

Reaction Conditions

1.1 Catalysts: Cuprous iodide , Dichlorobis(triphenylphosphine)palladium Solvents: Tetrahydrofuran ; rt → 0 °C
1.2 Reagents: Triethylamine ; 0 °C → rt; overnight, rt
1.3 Reagents: Ammonium chloride Solvents: Water

Reference

Nickel-Catalyzed Cyanation of Aryl Halides and Hydrocyanation of Alkynes via C-CN Bond Cleavage and Cyano Transfer

Chen, Hui; et al, ACS Catalysis, 2020, 10(2), 1397-1405

Production Method 2

51934-41-9

10602-03-6

83536-13-4

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: Cuprous iodide , Tetrakis(triphenylphosphine)palladium Solvents: Dimethylformamide ; rt → 80 °C
1.2 10 h, 80 °C

Reference

Ruthenium(II)-catalyzed intermolecular annulation of alkenyl sulfonamides with alkynes: access to bicyclic sultams

Qian, Lei-Lei; et al, Chemical Communications (Cambridge, 2020, 56(17), 2614-2617

Production Method 3

2241326-61-2

5798-75-4

83536-13-4

Reaction Conditions

1.1 Catalysts: Bis(dibenzylideneacetone)palladium , 1,1′-(9,9-Dimethyl-9H-xanthene-4,5-diyl)bis[1,1-diphenylphosphine] Solvents: Dimethyl sulfoxide ; 12 h, 25 °C
1.2 Reagents: Ammonium chloride Solvents: Water ; 25 °C

Reference

Preparation and Reactions of Mono- and Bis-Pivaloyloxyzinc Acetylides

Tuellmann, Carl Phillip; et al, Organic Letters, 2018, 20(15), 4601-4605

Production Method 4

51934-41-9

83536-13-4

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: Cuprous iodide , Tetrakis(triphenylphosphine)palladium Solvents: Dimethylformamide
1.2 Solvents: Water ; 24 h, 65 °C

Reference

Surface enriched palladium on palladium-copper bimetallic nanoparticles as catalyst for polycyclic triazoles synthesis

Saha, Rajib; et al, Journal of Catalysis, 2019, 377, 673-683

Production Method 5

51934-41-9

83536-13-4

Reaction Conditions

1.1 Catalysts: Triphenylphosphine , Palladium diacetate , Cuprous iodide Solvents: Acetonitrile ; 20 min, rt
1.2 Reagents: Triethylamine ; overnight, rt

Reference

Rh(III)-Catalyzed Weakly Coordinating 2-Pyridone-Directed Oxidative Annulation Using Internal Alkynes: A Reversal in Selectivity

Bera, Satabdi; et al, Organic Letters, 2022, 24(46), 8470-8475

Production Method 6

51934-41-9

1066-54-2

83536-13-4

Reaction Conditions

1.1 Reagents: 1,8-Diazabicyclo[5.4.0]undec-7-ene , Water Catalysts: Cuprous iodide , Dichlorobis(triphenylphosphine)palladium Solvents: Toluene ; 18 h, rt

Reference

Palladium(II)-Catalyzed [2+2+1] Annulation of Alkynes and Hydroxylamines: A Rodox-Neutral Approach to Fully Substituted Pyrroles

Bai, Jiaxing; et al, Organic Letters, 2022, 24(28), 5099-5104

Production Method 7

51934-41-9

1066-54-2

83536-13-4

Reaction Conditions

1.1 Reagents: 1,8-Diazabicyclo[5.4.0]undec-7-ene Catalysts: Cuprous iodide , Dichlorobis(triphenylphosphine)palladium Solvents: Toluene , Water ; 18 h, rt

Reference

Asymmetric Dearomatization of Indole by Palladium/PC-Phos-Catalyzed Dynamic Kinetic Transformation

Chu, Haoke; et al, Angewandte Chemie, 2020, 59(49), 21991-21996

Production Method 8

5798-75-4

1066-54-2

83536-13-4

Reaction Conditions

1.1 Reagents: 1,8-Diazabicyclo[5.4.0]undec-7-ene Catalysts: Cuprous iodide , Dichlorobis(triphenylphosphine)palladium Solvents: Toluene , Water ; 5 - 10 min, rt
1.2 18 h, 80 °C

Reference

Palladium-Catalyzed [5 + 2] Rollover Annulation of 1-Benzylpyrazoles with Alkynes: A Direct Entry to Tricyclic 2-Benzazepines

Suarez-Lustres, Alejandro; et al, Organic Letters, 2023, 25(5), 794-799

Production Method 9

150969-54-3

83536-13-4

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Methanol , Dichloromethane ; 1 h, 25 °C
2.1 Reagents: Triethylamine Catalysts: Cuprous iodide , Dichlorobis(triphenylphosphine)palladium Solvents: Tetrahydrofuran ; 25 °C

Reference

Iodonium Cation-Pool Electrolysis for the Three-Component Synthesis of 1,3-Oxazoles

Sattler, Lars E.; et al, Chemistry - A European Journal, 2021, 27(2), 605-608

Production Method 10

51934-41-9

10602-03-6

83536-13-4

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: Cuprous iodide , Dichlorobis(triphenylphosphine)palladium Solvents: Tetrahydrofuran ; 25 °C

Reference

Iodonium Cation-Pool Electrolysis for the Three-Component Synthesis of 1,3-Oxazoles

Sattler, Lars E.; et al, Chemistry - A European Journal, 2021, 27(2), 605-608

Production Method 11

51934-41-9

83536-13-4

Reaction Conditions

1.1 Reagents: Triethylamine , Water Catalysts: Triphenylphosphine , Palladium diacetate , Cuprous iodide Solvents: Acetonitrile ; 12 h, 40 °C

Reference

Synthesis of β-iodovinyl sulfones via direct photoinitiated difunctionalization of internal alkynes

Abramov, Vladimir A.; et al, Organic & Biomolecular Chemistry, 2023, 21(18), 3844-3849

Production Method 12

5798-75-4

83536-13-4

Reaction Conditions

1.1 Reagents: Piperidine Catalysts: Triphenylphosphine , Dichlorobis(triphenylphosphine)palladium Solvents: Acetonitrile

Reference

Preparation of diphenylacetylenes by palladium-catalyzed coupling reaction of bromobenzene with acetylene

, Germany, , ,

Production Method 13

51934-41-9

1066-54-2

83536-13-4

Reaction Conditions

1.1 Reagents: 1,8-Diazabicyclo[5.4.0]undec-7-ene , Water Catalysts: Cuprous iodide , Dichlorobis(triphenylphosphine)palladium Solvents: Toluene ; 18 h, 60 °C

Reference

Pyrrole Synthesis via Allylic sp3 C-H Activation of Enamines Followed by Intermolecular Coupling with Unactivated Alkynes

Rakshit, Souvik; et al, Journal of the American Chemical Society, 2010, 132(28), 9585-9587

Production Method 14

5798-75-4

83536-13-4

Reaction Conditions

1.1 Reagents: 1,8-Diazabicyclo[5.4.0]undec-7-ene Catalysts: 1,4-Bis(diphenylphosphino)butane , Dichlorobis(triphenylphosphine)palladium Solvents: Dimethyl sulfoxide ; 16 h, 80 °C; 80 °C → 25 °C
1.2 Reagents: Water Solvents: Ethyl acetate

Reference

Synthesis of Bidentate Nitrogen Ligands by Rh-Catalyzed C-H Annulation and Their Application to Pd-Catalyzed Aerobic C-H Alkenylation

Kim, Hyun Tae; et al, Organic Letters, 2021, 23(9), 3657-3662

Production Method 15

59507-56-1

131379-16-3

83536-13-4

Reaction Conditions

1.1 Catalysts: Palladium diacetate , Bis[2-(diphenylphosphino)phenyl] ether Solvents: Tetrahydrofuran

Reference

Sulfoxide-controlled functionalization of arenes and heterocycles transition metal-catalyzed cross-coupling reactions of thioethers chlorine-zinc exchange reactions

Melzig, Laurin, 2011, , ,

Production Method 16

59507-56-1

915298-57-6

83536-13-4

Reaction Conditions

1.1 Catalysts: Palladium diacetate , Bis[2-(diphenylphosphino)phenyl] ether Solvents: Tetrahydrofuran ; 10 min, 25 °C
1.2 25 °C; 12 h, 50 °C
1.3 Reagents: Potassium carbonate Solvents: Water ; 50 °C

Reference

Pd- and Ni-Catalyzed Cross-Coupling Reactions of Functionalized Organozinc Reagents with Unsaturated Thioethers

Melzig, Laurin; et al, Chemistry - A European Journal, 2011, 17(10), 2948-2956

Production Method 17

83536-13-4

Reaction Conditions

1.1 Reagents: Titanium isopropoxide Catalysts: Molybdenum hexacarbonyl Solvents: 4-Chlorophenol

Reference

Alkyne metathesis with simple catalyst systems: high yield dimerization of propynylated aromatics; scope and limitations

Pschirer, Neil Gregory; et al, Tetrahedron Letters, 1999, 40(13), 2481-2484

Production Method 18

51934-41-9

83536-13-4

Reaction Conditions

1.1 Reagents: Diisopropylamine Catalysts: Cuprous iodide , Dichlorobis(triphenylphosphine)palladium Solvents: Diisopropylamine , Tetrahydrofuran ; overnight, rt

Reference

Synthesis of 3,7-Disubstituted Imipramines by Palladium-Catalysed Amination/Cyclisation and Evaluation of Their Inhibition of Monoamine Transporters

Christensen, Helle; et al, Chemistry - A European Journal, 2011, 17(38), 10618-10627

Production Method 19

51934-41-9

83536-13-4

Reaction Conditions

1.1 Reagents: 1,8-Diazabicyclo[5.4.0]undec-7-ene Catalysts: Triphenylphosphine , Dichlorobis(triphenylphosphine)palladium Solvents: Dimethyl sulfoxide ; 3 h, 80 °C

Reference

NiH-Catalyzed Hydroamination/Cyclization Cascade: Rapid Access to Quinolines

Gao, Yang ; et al, ACS Catalysis, 2021, 11(13), 7772-7779

Production Method 20

1066-26-8

83536-13-4

Reaction Conditions

1.1 Solvents: Tetrahydrofuran , Xylene ; 0 °C; 1 h, rt
1.2 Reagents: Potassium carbonate Solvents: Water ; rt
2.1 Catalysts: Palladium diacetate , Bis[2-(diphenylphosphino)phenyl] ether Solvents: Tetrahydrofuran ; 10 min, 25 °C
2.2 25 °C; 12 h, 50 °C
2.3 Reagents: Potassium carbonate Solvents: Water ; 50 °C

Reference

Pd- and Ni-Catalyzed Cross-Coupling Reactions of Functionalized Organozinc Reagents with Unsaturated Thioethers

Melzig, Laurin; et al, Chemistry - A European Journal, 2011, 17(10), 2948-2956

Production Method 21

123133-75-5

4301-14-8

83536-13-4

Reaction Conditions

1.1 Solvents: Tetrahydrofuran ; rt → 40 °C; 12 h, 40 °C; 40 °C → -20 °C
1.2 Reagents: Zinc chloride Solvents: Tetrahydrofuran ; -20 °C; 2 h, rt
1.3 Solvents: Tetrahydrofuran ; rt; 30 min, rt; 6 h, rt
2.1 Catalysts: Bis(dibenzylideneacetone)palladium , 1,1′-(9,9-Dimethyl-9H-xanthene-4,5-diyl)bis[1,1-diphenylphosphine] Solvents: Dimethyl sulfoxide ; 12 h, 25 °C
2.2 Reagents: Ammonium chloride Solvents: Water ; 25 °C

Reference

Preparation and Reactions of Mono- and Bis-Pivaloyloxyzinc Acetylides

Tuellmann, Carl Phillip; et al, Organic Letters, 2018, 20(15), 4601-4605